Cas no 5670-51-9 (Cyclohexanecarbonitrile, 1-methyl-2-oxo-)

• Product name: Cyclohexanecarbonitrile, 1-methyl-2-oxo-
• CAS No: 5670-51-9
• MF: C₈H₁₁NO
• MW: 137.17904
• CID: 348073
• PubChem ID: 11320963

Cyclohexanecarbonitrile, 1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-methyl-2-oxo-
• 1-methyl-2-oxocyclohexane-1-carbonitrile
• 1-methyl-2-oxocyclohexanecarbonitrile
• 5670-51-9
• AKOS014731261
• DTXSID50462179
• SCHEMBL13950751

• Inchi： InChI=1S/C8H11NO/c1-8(6-9)5-3-2-4-7(8)10/h2-5H2,1H3
• InChI Key： FYAAAQWWVCFZAR-UHFFFAOYSA-N
• SMILES： CC1(CCCCC1=O)C#N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanecarbonitrile, 1-methyl-2-oxo-

Introduction to Cyclohexanecarbonitrile, 1-methyl-2-oxo- (CAS No. 5670-51-9)

Cyclohexanecarbonitrile, 1-methyl-2-oxo- (CAS No. 5670-51-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 1-Methylcyclohexanecarbonitrile-2-one, is characterized by its unique structural features and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of Cyclohexanecarbonitrile, 1-methyl-2-oxo- is C₈H₁₁NO, and its molecular weight is approximately 137.18 g/mol. The compound consists of a cyclohexane ring with a cyano group and a ketone functional group attached to it. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, Cyclohexanecarbonitrile, 1-methyl-2-oxo- is a colorless liquid at room temperature with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The synthesis of Cyclohexanecarbonitrile, 1-methyl-2-oxo- can be achieved through several methods. One common approach involves the reaction of cyclohexanone with acetonitrile in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, followed by dehydration to form the desired product. Another method involves the cyclization of an appropriate precursor molecule under specific reaction conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, which minimize waste generation and reduce the use of hazardous reagents.

In the realm of medicinal chemistry, Cyclohexanecarbonitrile, 1-methyl-2-oxo- has shown promise as a building block for the synthesis of bioactive compounds. Its structural features make it an attractive candidate for the development of novel drugs targeting various diseases. For instance, recent studies have explored its potential as an intermediate in the synthesis of antiviral agents and anti-inflammatory drugs. The cyano group can be readily converted into other functional groups through various chemical transformations, allowing for the creation of a wide range of derivatives with diverse biological activities.

Beyond its applications in medicinal chemistry, Cyclohexanecarbonitrile, 1-methyl-2-oxo- has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, it can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. Additionally, recent research has focused on its potential as a component in electroactive materials for applications in electronic devices and energy storage systems.

The safety profile of Cyclohexanecarbonitrile, 1-methyl-2-oxo- is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. It is recommended to work with this compound in well-ventilated areas and to use personal protective equipment such as gloves and safety goggles.

In conclusion, Cyclohexanecarbonitrile, 1-methyl-2-oxo- (CAS No. 5670-51-9) is a multifaceted compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure and versatile properties make it an invaluable resource for scientists and engineers working in various fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.